Cas no 2490431-85-9 (1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 2490431-85-9
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD32852742
• CID: 5671089
• PubChem ID: 154878734
• Update Time: 2025-05-25

1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4610735523
• 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride
• 1-(2,4,5-Trifluorophenyl)cyclopropan-1-amine;hydrochloride
• EN300-27115512
• 2490431-85-9

• MDL： MFCD32852742
• Inchi： 1S/C9H8F3N.ClH/c10-6-4-8(12)7(11)3-5(6)9(13)1-2-9;/h3-4H,1-2,13H2;1H
• InChI Key： QKSFXALTHODTHC-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(=CC=1C1(CC1)N)F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 1-(2,4,5-Trifluorophenyl)cyclopropan-1-amine Hydrochloride (CAS No. 2490431-85-9)

The compound 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 2490431-85-9) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluorophenyl moiety and the cyclopropylamine group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and lipophilicity. 1-(2,4,5-Trifluorophenyl)cyclopropan-1-amine hydrochloride exemplifies this trend, as its trifluoromethyl group improves bioavailability and target selectivity. This aligns with the growing focus on precision medicine and structure-activity relationship (SAR) studies, where small structural modifications can drastically alter pharmacological profiles. The compound’s hydrochloride salt form further enhances its solubility, making it suitable for formulation studies.

The synthesis of CAS No. 2490431-85-9 involves multi-step organic reactions, including cyclopropanation and amine protection/deprotection strategies. These methods are critical for achieving high purity, a key concern for researchers optimizing API (Active Pharmaceutical Ingredient) manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with ICH guidelines for impurities and stability.

From an industrial perspective, 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride is gaining traction in contract research organizations (CROs) and custom synthesis markets. Its applications span drug discovery, medicinal chemistry, and catalysis, addressing unmet needs in neurodegenerative diseases and infectious disease research. Notably, its scaffold versatility allows for derivatization into libraries of analogs, a strategy widely adopted in high-throughput screening (HTS) campaigns.

Environmental and regulatory considerations are also pivotal. The compound’s fluorine atoms pose challenges in waste management, necessitating advanced green chemistry approaches. Innovations like flow chemistry and biocatalysis are being explored to minimize ecological footprints while maintaining yield efficiency—a topic frequently searched in sustainable pharmaceutical synthesis forums.

In summary, 1-(2,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride represents a convergence of chemical innovation and therapeutic potential. Its relevance to drug development pipelines and material science underscores its interdisciplinary importance, making it a compound of enduring interest to both academia and industry.